Cas no 76099-89-3 (Benzoic acid,4-(3-methyl-2-thienyl)-)

Benzoic acid,4-(3-methyl-2-thienyl)- structure
76099-89-3 structure
Product Name:Benzoic acid,4-(3-methyl-2-thienyl)-
CAS No:76099-89-3
MF:C12H10O2S
MW:218.271602153778
CID:560969
PubChem ID:53426261
Update Time:2025-04-19

Benzoic acid,4-(3-methyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-(3-methyl-2-thienyl)-
    • 4-(3-METHYLTHIOPHEN-2-YL)BENZOIC ACID
    • Benzoic acid,4-(3-methyl-2-thienyl)
    • AKOS018557303
    • DTXSID80699153
    • 76099-89-3
    • Inchi: 1S/C12H10O2S/c1-8-6-7-15-11(8)9-2-4-10(5-3-9)12(13)14/h2-7H,1H3,(H,13,14)
    • InChI Key: VDNRRWXFWOZAGP-UHFFFAOYSA-N
    • SMILES: S1C=CC(C)=C1C1C=CC(C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 218.04000
  • Monoisotopic Mass: 218.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.5A^2
  • XLogP3: 3.2

Experimental Properties

  • PSA: 65.54000
  • LogP: 3.42170
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